2-Dodecendisaure
Overview
Description
2-Dodecendisaure is a natural product found in Meehania urticifolia with data available.
Scientific Research Applications
Technological Paradigms and Research Progress : Dosi (1982) discussed the concept of technological paradigms and trajectories in firms, emphasizing the relationship between technological progress and economic success (Dosi, 1982). This perspective can be applied to understand how specific compounds may fit into broader technological and economic trends.
Impact of Science on Society and Economy : Press (2013) highlighted the benefits of scientific research in probing the universe's mysteries and creating applications that benefit humanity (Press, 2013). This underscores the potential significance of compounds like 2-Dodecendisaure in contributing to societal and economic advancements.
Information Flow in Scientific Research : Goodman, Hodges, and Allen (1966) conducted a study on the flow of scientific and technical information within the defense industry (Goodman, Hodges, & Allen, 1966). Understanding this flow is crucial for the dissemination and application of research findings on specific compounds.
Evolution of Scientific Communication : Bernius, Hanauske, and Dugall (2009) examined the transition from traditional scientific communication to "Science 2.0," facilitated by Web 2.0 technologies (Bernius, Hanauske, & Dugall, 2009). This evolution affects how research on compounds like this compound is shared and utilized.
Scientific Data Aggregation and Analysis : De Vocht et al. (2011) proposed a framework for semantically driven social data aggregation in research, which can be instrumental in analyzing and interpreting data related to specific scientific compounds (De Vocht, Softic, Ebner, & Mühlburger, 2011).
Fundamental and Applied Research in Defense : Barnes (2013) discussed the division of basic and applied research in defense, highlighting the importance of both in the development of new technologies and compounds (Barnes, 2013).
Funding and Productivity in Public Research : Falavigna and Manello (2014) analyzed the impact of external funding on the efficiency and productivity of scientific research, which is relevant for research on specific compounds (Falavigna & Manello, 2014).
Dissemination of Scientific Knowledge : Barcelos et al. (2021) emphasized the need for simple and accessible dissemination of scientific findings, which is crucial for public understanding of scientific compounds (Barcelos, de Freitas, de Oliveira, & Freire, 2021).
Properties
IUPAC Name |
dodec-2-enedioic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h7,9H,1-6,8,10H2,(H,13,14)(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAZWDMBCPDUFDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCC(=O)O)CCCC=CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
124-00-5 | |
Record name | 2-Dodecenedioic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000124005 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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